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Compound of Interest

Compound Name: 4-Methoxy-7-methylquinoline

CAS No.: 141813-06-1

Cat. No.: B115360

Get Quote

Executive Summary
The quinoline scaffold represents a privileged pharmacophore in medicinal chemistry and a

versatile building block in materials science. Specifically, 4-Methoxy-7-methylquinoline (CAS:

141813-06-1) has emerged as a critical intermediate in the design of novel therapeutics,

including kinase inhibitors, antiproliferative agents, and antimicrobial compounds[1]. This

whitepaper provides an in-depth technical analysis of its physicochemical properties,

spectroscopic signatures, and field-proven synthetic methodologies, designed to equip

researchers with authoritative, reproducible protocols.

Physicochemical Profiling & Structural Data
Understanding the foundational metrics of 4-Methoxy-7-methylquinoline is essential for

downstream assay development and synthetic scaling. The substitution pattern—a methoxy

group at C-4 and a methyl group at C-7—imparts unique steric and electronic characteristics

that dictate its reactivity and binding affinity in biological targets[1].
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Quantitative Structural Summary
Property Value

IUPAC Name 4-Methoxy-7-methylquinoline

CAS Registry Number 141813-06-1

Molecular Formula C₁₁H₁₁NO

Molecular Weight 173.21 g/mol

SMILES CC1=CC2=NC=CC(=C2C=C1)OC

InChI Key GLUHCNQUUKDDIG-UHFFFAOYSA-N

LogP (Estimated) ~2.5 - 3.0

Data supported by[1].

Spectroscopic Signatures (NMR & FT-IR)
Unambiguous structural elucidation relies on precise spectroscopic mapping. The electronic

environment of 4-Methoxy-7-methylquinoline yields distinct diagnostic peaks:

¹H NMR Spectroscopy: The methoxy protons (-OCH₃) are highly deshielded by the adjacent

oxygen and aromatic system, appearing as a sharp, integrated singlet in the downfield

region at δ 3.8–4.0 ppm[1]. Conversely, the C-7 methyl protons (-CH₃) present as a singlet

further upfield at approximately δ 2.4 ppm. The quinoline core's aromatic protons produce a

complex series of multiplets in the δ 7.0–8.5 ppm range, with coupling constants dictated by

the ortho/meta relationships of the remaining hydrogens[1].

FT-IR Spectroscopy: Diagnostic vibrational frequencies include aromatic and aliphatic C-H

stretching between 2850–3100 cm⁻¹. The aryl ether C-O stretch of the methoxy group is

prominent, yielding a strong absorption band near 1250 cm⁻¹. The heteroaromatic

framework is confirmed by C=C and C=N stretching vibrations in the 1500–1650 cm⁻¹

region[1].
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The reactivity of the quinoline core is heavily modulated by its substituents. The nitrogen atom

withdraws electron density via induction and resonance, making the C-2 and C-4 positions

highly electrophilic. However, the introduction of the C-4 methoxy group and C-7 methyl group

alters this dynamic.
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Click to download full resolution via product page

Mechanistic reactivity map highlighting substituent electronic effects on the quinoline core.

The electron-donating methoxy group directs incoming electrophiles (during Electrophilic

Aromatic Substitution, EAS) primarily to the C-5 and C-8 positions[1]. Conversely, the C-4

position itself is susceptible to Nucleophilic Aromatic Substitution (SNAr) if the methoxy group is

converted into or replaced by a better leaving group (e.g., a halogen)[1].

Synthetic Methodologies & Experimental Protocols
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Route A: Nucleophilic Aromatic Substitution (SNAr)
The most robust, scalable, and self-validating method for synthesizing 4-Methoxy-7-
methylquinoline relies on a two-step sequence starting from 7-methylquinolin-4-ol[1].

7-Methylquinolin-4-ol
(Precursor)

4-Chloro-7-methylquinoline
(Reactive Intermediate)

 POCl3, 105°C
 Chlorination 4-Methoxy-7-methylquinoline

(Target API)

 NaOMe, MeOH
 SNAr Reaction 

Click to download full resolution via product page

Synthetic workflow for 4-Methoxy-7-methylquinoline via nucleophilic aromatic substitution.

Step-by-Step Protocol
Phase 1: Chlorination (Electrophilic Activation)

Reagent Charging: Suspend 7-methylquinolin-4-ol (1.0 eq) in neat phosphorus oxychloride

(POCl₃, 5.0 eq).

Causality: POCl₃ acts as both the solvent and the chlorinating agent. It converts the

thermodynamically stable quinolone tautomer into a highly reactive imidoyl chloride,

priming the C-4 position for subsequent nucleophilic attack[1].

Reflux: Heat the reaction mixture to 105°C for 3 hours under a dry nitrogen atmosphere.

Monitor consumption of the starting material via TLC (DCM:MeOH 9:1).

Quenching (Critical Step): Cool the mixture to room temperature and carefully pour it

dropwise over vigorously stirred crushed ice.

Causality: Rapid quenching at low temperatures (0–5°C) is mandatory to prevent the

exothermic hydrolysis of the newly formed C-Cl bond back to the C-OH group.

Workup: Adjust the pH to 8.0 using cold aqueous NH₄OH. Extract the aqueous layer with

ethyl acetate (3x). Wash the combined organic layers with brine, dry over anhydrous

Na₂SO₄, and concentrate in vacuo to yield the 4-chloro-7-methylquinoline intermediate.

Phase 2: Methoxylation (SNAr)
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Nucleophile Preparation: Dissolve the crude 4-chloro-7-methylquinoline in anhydrous

methanol. Add sodium methoxide (NaOMe, 1.5 eq).

Causality: Strict anhydrous conditions are required. The presence of trace water will

generate sodium hydroxide (NaOH), leading to competitive hydrolysis of the chloride and

reversion to the 7-methylquinolin-4-ol starting material[1].

Reaction Execution: Reflux the mixture for 4–6 hours. The electron-withdrawing nature of the

quinoline nitrogen facilitates the nucleophilic displacement of the chloride ion at the C-4

position.

Purification: Quench the reaction with distilled water and extract with dichloromethane

(DCM). Purify the crude residue via silica gel column chromatography (Hexane:EtOAc

gradient) to isolate pure 4-Methoxy-7-methylquinoline.

Route B: Reissert Compound Hydrolysis
An alternative, highly specialized route documented in literature involves the transformation of

Reissert compounds. According to, the treatment of 1-benzoyl-3-bromo-4-methoxy-7-methyl-

1,2,3,4-tetrahydro-quinoline-2-carbonitrile with sodium hydroxide in a methanol solvent system

for 4.0 hours yields 4-Methoxy-7-methylquinoline with an approximate yield of 46.3%[2].

While mechanistically fascinating, Route A remains the industrial standard due to higher atom

economy and commercial availability of precursors.

Applications in Drug Development
The specific combination of the 4-methoxy and 7-methyl groups modulates the lipophilicity and

hydrogen-bonding profile of the quinoline core. This structural tuning is highly sought after in

biological screening:

Antiproliferative Activity: Substituted quinolines of this class are known to induce apoptosis in

specific oncological model systems[1].

Enzyme Inhibition: The planar heteroaromatic system allows for deep pocket intercalation,

acting as potent inhibitors for enzymes such as phosphodiesterases (PDEs)[1].
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Antimicrobial Agents: Quinoline derivatives synthesized from this core have demonstrated

significant efficacy against various resistant microbial strains when formulated as Schiff

bases[1].

References
Molaid Chemical Database. "1-Benzoyl-3-bromo-4-methoxy-7-methyl-1,2,3,4-tetrahydro-

quinoline-2-carbonitrile | 141813-01-6." Molaid. Available at:[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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